An In-depth Technical Guide to the Z433927330 Binding Site in Aquaporin-7 (AQP7)
An In-depth Technical Guide to the Z433927330 Binding Site in Aquaporin-7 (AQP7)
For Researchers, Scientists, and Drug Development Professionals
Abstract
Aquaporin-7 (AQP7), a member of the aquaglyceroporin subfamily, facilitates the transport of water, glycerol (B35011), and other small neutral solutes across cell membranes. Its role in metabolic processes has made it an attractive target for drug discovery, particularly in the context of metabolic disorders and cancer. Z433927330 has emerged as a potent and selective small-molecule inhibitor of AQP7. This technical guide provides a comprehensive overview of the Z433927330 binding site within AQP7, integrating structural data, quantitative binding information, and detailed experimental protocols. The information presented herein is intended to serve as a valuable resource for researchers actively engaged in the study of AQP7 and the development of novel modulators.
The AQP7 Channel and Substrate Binding
Aquaporins are tetrameric integral membrane proteins, with each monomer forming a distinct channel. The channel architecture features a narrow constriction region, the aromatic/arginine (ar/R) selectivity filter, which governs substrate specificity. In human AQP7, this filter is composed of Phe74, Tyr223, and Arg229.[1][2] The channel also contains two highly conserved Asn-Pro-Ala (NPA) motifs that are crucial for proton exclusion.
Glycerol, a primary substrate for AQP7, traverses the channel through a series of interactions with key residues. While experimental determination of the dissociation constant (Kd) for glycerol binding to AQP7 is challenging, molecular dynamics (MD) simulations have provided valuable estimates.
Table 1: Computationally Derived Dissociation Constants (Kd) for Glycerol Binding to AQP7
| Computational Method | System Size (atoms) | Calculated Kd (mM) | Reference |
| Equilibrium MD | ~160,000 | 47.3 | [3] |
| Equilibrium MD | ~4,320,000 | 1.6 | [3] |
| Equilibrium MD | ~10,230,000 | 0.92 | [3] |
| Hyper Steered MD (hSMD) | Not Applicable | 0.18 | [4] |
Note: The variability in computationally derived Kd values highlights the sensitivity of these calculations to the simulation parameters and system size.
The Z433927330 Binding Site
The binding of Z433927330 to AQP7 has been elucidated at high resolution through cryo-electron microscopy (cryo-EM) of the inhibitor-protein complex.[1] This structural information provides a detailed roadmap for understanding the molecular basis of AQP7 inhibition and for guiding structure-based drug design efforts.
Z433927330 binds within the central pore of the AQP7 monomer, on the endofacial (cytoplasmic) side of the membrane.[1] The inhibitor occupies the glycerol transport pathway, effectively blocking substrate passage. The binding is characterized by a network of specific interactions with key amino acid residues.
Key Interacting Residues:
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Hydrogen Bonding: The inhibitor forms a crucial hydrogen bond with the side chain of Gln183 , located in transmembrane segment 4. Additional hydrogen bonds are formed with the backbone carbonyls of residues in loop B .[1]
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Hydrophobic and van der Waals Interactions: The aromatic rings of Z433927330 engage in hydrophobic and van der Waals contacts with residues lining the pore, further stabilizing the bound conformation.
The binding of Z433927330 near the ar/R filter (Phe74, Tyr223, and Arg229) sterically occludes the channel, preventing the passage of water and glycerol.[1]
Quantitative Analysis of Z433927330 Inhibition
The inhibitory potency of Z433927330 has been quantified using cell-based permeability assays. The half-maximal inhibitory concentration (IC50) values demonstrate its potency and selectivity for AQP7 over other aquaglyceroporins.
Table 2: IC50 Values of Z433927330 for Aquaglyceroporins
| Target Aquaporin | Assay Type | IC50 (µM) | Reference |
| Mouse AQP7 | Water Permeability | ~0.2 | [5][6] |
| Mouse AQP3 | Water Permeability | ~0.7 - 0.9 | [5] |
| Mouse AQP9 | Water Permeability | ~1.1 | [5] |
Note: To date, experimentally determined dissociation constants (Kd) or inhibition constants (Ki) for the direct binding of Z433927330 to AQP7 have not been reported in the literature. The IC50 values reflect the functional inhibition of the channel's permeability.
Experimental Protocols
This section provides detailed methodologies for key experiments used to characterize the AQP7 binding site and the effects of Z433927330.
Cryo-Electron Microscopy of the AQP7-Z433927330 Complex
This protocol outlines the key steps for determining the structure of AQP7 in complex with its inhibitor.
Methodology:
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Protein Expression and Purification: Human AQP7 is expressed in a suitable system (e.g., insect or mammalian cells) and purified using affinity and size-exclusion chromatography.
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Complex Formation: Purified AQP7 is incubated with an excess of Z433927330 to ensure saturation of the binding sites.
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Grid Preparation: The AQP7-inhibitor complex is applied to cryo-EM grids and rapidly frozen in liquid ethane (B1197151) to vitrify the sample.
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Data Acquisition: Automated data collection is performed on a high-end transmission electron microscope (e.g., Titan Krios) equipped with a direct electron detector.
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Image Processing: Movie frames are aligned, and contrast transfer function (CTF) is estimated. Particles are picked, and 2D class averages are generated to select for high-quality particles.
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3D Reconstruction: An initial 3D model is generated and refined to high resolution using the selected particles.
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Model Building and Refinement: An atomic model of the AQP7-Z433927330 complex is built into the cryo-EM density map and refined.
Stopped-Flow Light Scattering for Permeability Assays
This technique is used to measure the osmotic water and solute permeability of cells expressing AQP7.
Methodology:
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Cell Preparation: A suspension of cells expressing AQP7 is prepared in an isotonic buffer. For inhibition studies, cells are pre-incubated with Z433927330.
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Stopped-Flow Measurement: The cell suspension is rapidly mixed with a hyperosmotic solution (containing a non-permeable osmolyte for water permeability or a permeable solute like glycerol) in a stopped-flow apparatus.
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Data Acquisition: The change in cell volume due to water or solute movement is monitored in real-time by measuring the change in 90° light scattering.
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Data Analysis: The rate of change in light scattering is fitted to an exponential function to determine the permeability coefficient.
Calcein (B42510) Fluorescence Quenching Assay for Water Permeability
This is an alternative method to measure water permeability in adherent cells.
Methodology:
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Cell Loading: Adherent cells expressing AQP7 are loaded with the fluorescent dye calcein-AM. Intracellular esterases cleave the AM group, trapping the fluorescent calcein inside the cells.
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Fluorescence Measurement: The baseline fluorescence of the calcein-loaded cells is measured.
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Osmotic Challenge: The isotonic buffer is rapidly replaced with a hyperosmotic buffer, inducing cell shrinkage and an increase in intracellular calcein concentration.
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Quenching Measurement: The increase in calcein concentration leads to self-quenching, which is measured as a decrease in fluorescence intensity over time.
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Data Analysis: The initial rate of fluorescence quenching is proportional to the osmotic water permeability. Inhibition by Z433927330 is assessed by pre-incubating the cells with the compound.
Molecular Dynamics (MD) Simulations
MD simulations provide insights into the dynamic nature of the AQP7-inhibitor interaction and can be used to calculate binding free energies.
Methodology:
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System Preparation: The cryo-EM structure of the AQP7-Z433927330 complex is embedded in a hydrated lipid bilayer (e.g., POPC) with appropriate ions to mimic a physiological environment.
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Force Field Parameterization: Appropriate force field parameters are assigned to the protein, lipid, water, ions, and the inhibitor.
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Minimization and Equilibration: The system is subjected to energy minimization to remove steric clashes, followed by a series of equilibration steps under constant volume (NVT) and constant pressure (NPT) ensembles to bring the system to the desired temperature and pressure.
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Production Simulation: A long-timescale production simulation is run to generate a trajectory of the system's atomic motions.
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Analysis: The trajectory is analyzed to study the stability of the inhibitor binding, key protein-inhibitor interactions, and conformational changes in the protein.
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Binding Free Energy Calculations: Advanced computational methods, such as umbrella sampling or free energy perturbation, can be applied to the simulation data to calculate the binding free energy of Z433927330 to AQP7.
Signaling Pathways and Logical Relationships
The inhibition of AQP7 by Z433927330 has implications for cellular signaling pathways where glycerol metabolism plays a key role. For instance, in cancer cells, AQP7-mediated glycerol transport can fuel metabolic pathways that support proliferation and survival.
References
- 1. Z433927330 | TargetMol [targetmol.com]
- 2. static.igem.wiki [static.igem.wiki]
- 3. Identification and characterization of potent and selective aquaporin-3 and aquaporin-7 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Dynamic interplay at the gates: All-Atom simulations reveal isoform-specific aquaporin 7 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Molecular basis for human aquaporin inhibition - PMC [pmc.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
